![molecular formula C22H18N2O4S B6208463 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-thiazole-5-carboxylic acid CAS No. 2703780-48-5](/img/no-structure.png)
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-thiazole-5-carboxylic acid
Overview
Description
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C22H18N2O4S and its molecular weight is 406.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-thiazole-5-carboxylic acid' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)thiocyanate, which is then reacted with 2-mercaptoacetic acid to form the second intermediate, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-thiazole-5-carboxylic acid.", "Starting Materials": [ "9H-fluorene", "3-chloropropionyl chloride", "sodium azide", "sodium thiosulfate", "2-mercaptoacetic acid", "sodium hydroxide", "acetic acid", "thionyl chloride", "triethylamine", "1,3-thiazole-5-carboxylic acid" ], "Reaction": [ "9H-fluorene is reacted with 3-chloropropionyl chloride in the presence of triethylamine to form 9-(3-chloropropionyl)fluorene.", "9-(3-chloropropionyl)fluorene is then reacted with sodium azide in the presence of triethylamine to form 9-(3-azido-propionyl)fluorene.", "9-(3-azido-propionyl)fluorene is then reacted with thionyl chloride to form 9-(3-chloro-propionyl)fluorene-9-yl chloride.", "9-(3-chloro-propionyl)fluorene-9-yl chloride is then reacted with sodium azide in the presence of triethylamine to form 9-(3-azido-propionyl)fluorene-9-yl chloride.", "9-(3-azido-propionyl)fluorene-9-yl chloride is then reacted with sodium thiosulfate in the presence of water to form 9-(3-thiosulfate-propionyl)fluorene-9-yl chloride.", "9-(3-thiosulfate-propionyl)fluorene-9-yl chloride is then reacted with sodium hydroxide in the presence of acetic acid to form 9-(3-hydroxypropionyl)fluorene-9-yl carboxylate.", "9-(3-hydroxypropionyl)fluorene-9-yl carboxylate is then reacted with thionyl chloride in the presence of triethylamine to form 9-(3-chloropropionyl)fluorene-9-yl carboxylate.", "9-(3-chloropropionyl)fluorene-9-yl carboxylate is then reacted with sodium azide in the presence of triethylamine to form 9-(3-azido-propionyl)fluorene-9-yl carboxylate.", "9-(3-azido-propionyl)fluorene-9-yl carboxylate is then reacted with thiourea in the presence of triethylamine to form 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)thiourea.", "2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)thiourea is then reacted with thionyl chloride in the presence of triethylamine to form 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)thiocyanate.", "2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)thiocyanate is then reacted with 2-mercaptoacetic acid in the presence of triethylamine to form 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-thiazole-5-carboxylic acid." ] } | |
CAS RN |
2703780-48-5 |
Product Name |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azetidin-3-yl)-1,3-thiazole-5-carboxylic acid |
Molecular Formula |
C22H18N2O4S |
Molecular Weight |
406.5 |
Purity |
95 |
Origin of Product |
United States |
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